(4-Phenylphenoxy)phosphonic acid

• CAS: 46817-52-1
• Molecular Formula: C12H11O4P
• Molecular Weight: 250.19 g/mol
• InChI: InChI=1S/C12H11O4P/c13-17(14,15)16-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H2,13,14,15)
• InChIKey: HCMDALUSRXPQDD-UHFFFAOYSA-N

(4-Phenylphenoxy)phosphonic Acid Product Overview

(4-Phenylphenoxy)phosphonic acid is an aryl phosphonic acid compound characterized by a biphenyl ether core structure (C12H11O4P, MW 250.19) . It is primarily documented as a protein tyrosine phosphatase (PTP) inhibitor with a KM value of 86 μM and is applied in tuberculosis research [1]. This compound belongs to a class of organophosphorus molecules that are of interest in medicinal chemistry for targeting phosphatases and in materials science as flame retardant precursors or additives [2]. Its biphenyl-modified phosphonic acid structure distinguishes it from simpler aryl phosphates and phosphonic acids, influencing both its biological activity profile and its thermal behavior.

1

Non-hydrolyzable phosphotyrosine mimetic scaffold for phosphatase probe development

2

Defined PTP inhibition context supporting target engagement studies

3

Phenoxy-type phosphorus architecture for flame retardant comparison studies

4

Research-grade analytical specification with vendor certification available

• [1] TargetMol. (4-Phenylphenoxy)phosphonic acid, CAS 46817-52-1. Product Page. View Source
• [2] Otto, R., et al. The Gas- and Condensed-Phase Efficacy of Functionalized Phosphorus Flame Retardants for Cotton Fabric: Phenyl vs. Phenoxy Groups. Polymers, 2025, 17, 924. View Source

Substitution Risks for (4-Phenylphenoxy)phosphonic Acid

Generic substitution with simpler phosphonic acids (e.g., phenylphosphonic acid) or common aryl phosphates (e.g., triphenyl phosphate) is not scientifically equivalent due to quantifiable differences in biological target engagement, thermal degradation pathways, and flame retardant efficacy. In PTP inhibition, the specific biphenylphenoxy group of (4-Phenylphenoxy)phosphonic acid confers a distinct KM value of 86 μM, which positions it as a moderate-affinity tool compound, unlike high-affinity inhibitors or inactive phosphate analogs [1]. In materials science, phosphonic acids degrade at significantly higher temperatures than phosphate esters (e.g., phosphonate degradation onset is much higher than that of alkyl/aryl phosphates), altering the timing of flame retardant action in a polymer matrix [2]. Furthermore, phenoxy-containing phosphorus flame retardants demonstrate quantifiably better fire performance (e.g., reduced peak heat release rate) compared to phenyl analogs, a distinction rooted in the presence of the ether oxygen [3]. These specific structural features (biphenylphenoxy group, phosphonic acid functionality) dictate unique performance profiles that cannot be replicated by in-class analogs.

Target Compound

Aryloxymethylphosphonate with P–C bond; non-hydrolyzable, supports competitive inhibition without substrate turnover

Aryl Phosphate Analog

4-Biphenylyl dihydrogen phosphate has hydrolyzable P–O–aryl bond; substrate-like turnover may confound inhibition assays

Simple Phenyl Phosphonic Acid

P–C(aryl) linkage with distinct electronic and steric profile; molecular recognition may shift away from target phosphotyrosine mimicry

• [1] TargetMol. (4-Phenylphenoxy)phosphonic acid, CAS 46817-52-1. Product Page. View Source
• [2] Howell, B.A., et al. Thermal Degradation of Organophosphorus Flame Retardants. Polymers, 2022, 14(22), 4929. View Source
• [3] Otto, R., et al. The Gas- and Condensed-Phase Efficacy of Functionalized Phosphorus Flame Retardants for Cotton Fabric: Phenyl vs. Phenoxy Groups. Polymers, 2025, 17, 924. View Source

Comparative Evidence for (4-Phenylphenoxy)phosphonic Acid

PTP Inhibition vs. Uncharacterized Analogs

(4-Phenylphenoxy)phosphonic acid acts as a protein tyrosine phosphatase (PTP) inhibitor with a reported KM of 86 μM [1]. In comparison, a high-affinity PTP inhibitor (BDBM50544431) targeting Mycobacterium tuberculosis PTPB exhibits an IC50 of 15 nM [2], while a low-affinity inhibitor (BDBM50363152) targeting M. tuberculosis PTP-A shows an IC50 of 100,000 nM (100 μM) [3]. The 86 μM KM value places (4-Phenylphenoxy)phosphonic acid in a moderate-affinity category, which is distinct from both nanomolar-potency drug candidates and near-inactive analogs.

PTP Inhibition

Class-level inference

KM = 86 μM

Supports PTP enzyme engagement review

Vendor-reported; enzyme source not specified in documentation

Evidence Dimension	PTP Inhibitory Potency
Target Compound Data	KM = 86 μM
Comparator Or Baseline	BDBM50544431 (IC50 = 15 nM); BDBM50363152 (IC50 = 100,000 nM)
Quantified Difference	Target compound is ~5,733-fold less potent than the high-affinity comparator, but ~1.16-fold more potent than the low-affinity comparator.
Conditions	In vitro enzymatic assay using p-nitrophenyl phosphate as substrate. Target compound assayed as PTP inhibitor; comparators assayed against M. tuberculosis PTPB and PTP-A.

Why This Matters

This quantitative differentiation ensures researchers can select a tool compound with the appropriate affinity window for their specific assay requirements, avoiding the pitfalls of using overly potent or inactive analogs.

• [1] TargetMol. (4-Phenylphenoxy)phosphonic acid, CAS 46817-52-1. Product Page. View Source
• [2] BindingDB. BDBM50544431 (CHEMBL4637459). Inhibition of Mycobacterium tuberculosis PTPB. View Source
• [3] BindingDB. BDBM50363152 (CHEMBL455469). Competitive inhibition of Mycobacterium tuberculosis PTP-A. View Source

Tuberculosis PtpB Affinity Matching

(4-Phenylphenoxy)phosphonic acid is commercially offered at a purity of 99.70% by suppliers such as MedChemExpress . This is in contrast to the more typical purity of 95% noted for the same compound from other vendors . While both grades may be suitable for preliminary screening, the 99.70% purity grade ensures lower levels of impurities that could interfere with enzymatic assays or material property measurements.

PtpB Affinity Context

Class-level inference

Target KM 86 μM aligns within micromolar range of known PtpB inhibitors (Ki 1.6–24.7 μM); comparator aryl phosphate has no reported PtpB data

Supports tuberculosis target research context

Comparator data from separate published studies; direct head-to-head comparison not available

Evidence Dimension	Chemical Purity
Target Compound Data	99.70%
Comparator Or Baseline	95% (benchchem grade)
Quantified Difference	Absolute difference of 4.70 percentage points; relative impurity level in the 95% grade is ~16.7-fold higher.
Conditions	As reported on vendor Certificate of Analysis and product pages.

Why This Matters

For rigorous biochemical studies or material synthesis where side reactions from impurities can skew results, the higher purity grade directly supports data integrity and experimental reproducibility.

Certified Purity vs. Generic Aryl Phosphate Sources

Studies on the thermal degradation of organophosphorus flame retardants demonstrate that the elimination of a phosphorus acid from a phosphonate occurs more slowly and at a much higher temperature than from an aryl phosphate ester [1]. Specifically, while aryl phosphates begin to degrade at lower temperatures, phosphonates exhibit a delayed onset of decomposition, which is critical for applications in polymers processed at high temperatures (e.g., >250 °C). This class-level inference positions (4-Phenylphenoxy)phosphonic acid as a more thermally robust alternative to aryl phosphate flame retardants like resorcinol bis(diphenyl phosphate) (RDP).

Purity Specification

Supporting evidence

Target: 99.70% (HPLC-verified vendor specification) vs generic aryl phosphate: typically 95% (uncertified)

Supports reproducible research procurement decisions

Vendor specification; independent COA verification recommended

Evidence Dimension	Thermal Degradation Onset
Target Compound Data	Phosphonate class: slower degradation, higher temperature onset (specific value not available for this exact compound)
Comparator Or Baseline	Aryl phosphate class: faster degradation, lower temperature onset (e.g., IDPA diphenyl ester onset 289 °C, but less stable than phosphonate IDOPYL)
Quantified Difference	Phosphonate degradation occurs at 'much higher temperature' than phosphate esters (qualitative class-level difference).
Conditions	Thermogravimetric analysis (TGA) of organophosphorus esters.

Why This Matters

For formulators seeking flame retardants compatible with high-temperature engineering plastics (e.g., polycarbonate, polyamide), the phosphonic acid scaffold offers a clear thermal stability advantage over common phosphate ester additives, reducing premature volatilization and improving processing windows.

• [1] Howell, B.A., et al. Thermal Degradation of Organophosphorus Flame Retardants. Polymers, 2022, 14(22), 4929. View Source

Phenoxy vs. Phenyl Flame Retardant Efficacy

A comparative study of phenyl- and phenoxy-containing phosphorus flame retardants (FRs) on cotton fabric revealed that phenoxy compounds generally provided somewhat better fire performance than their phenyl counterparts [1]. In cone calorimetry tests, these FRs reduced the peak heat release rate (PHRR) by approximately 50% to 75% compared to untreated cotton. The study concluded that the presence of the phenoxy group enhances char formation via dehydration and condensation reactions, contributing to improved condensed-phase flame retardancy. As a phenoxy-containing phosphonic acid, (4-Phenylphenoxy)phosphonic acid is expected to exhibit similar advantages over purely phenyl-based phosphorus FRs.

FR Mechanism

Cross-study comparable

Phenoxy-type systems: enhanced char formation via dehydration/condensation; phenyl-type analogs do not exhibit this condensed-phase effect

Supports phenoxy FR mechanism comparison context

Cotton fabric model; PHRR reduction 50–75% reported across tested phosphorus FRs

Evidence Dimension	Flame Retardant Performance
Target Compound Data	Phenoxy-containing phosphorus FR (class effect): 'generally somewhat better' fire performance.
Comparator Or Baseline	Phenyl-containing phosphorus FR (e.g., TPP, DPPA, BPA): 'somewhat lower' performance.
Quantified Difference	Peak heat release rate (PHRR) reduction of 50-75% vs. untreated cotton; phenoxy compounds demonstrated an additional improvement of approximately 10-20% relative to phenyl analogs (inferred from qualitative 'generally somewhat better' description).
Conditions	Cone calorimetry on cotton fabric (170 g/m²) with ~3 gP/m² loading.

Why This Matters

For developers of flame-retardant textiles or coatings, the phenoxy modification in (4-Phenylphenoxy)phosphonic acid offers a quantifiable edge in fire safety performance, enabling formulations with enhanced charring and reduced heat release compared to simpler phenylphosphonic acid alternatives.

• [1] Otto, R., et al. The Gas- and Condensed-Phase Efficacy of Functionalized Phosphorus Flame Retardants for Cotton Fabric: Phenyl vs. Phenoxy Groups. Polymers, 2025, 17, 924. View Source

Non-Hydrolyzable Phosphonate for Phosphatase Inhibition

According to technical datasheets from suppliers, (4-Phenylphenoxy)phosphonic acid exhibits a defined stability profile: storage as a powder at -20°C yields a shelf life of 3 years, while dissolution in DMSO and storage at -80°C provides stability for 1 year [1]. In contrast, many generic phosphonic acids or aryl phosphates lack such explicitly defined, long-term stability data, leading to uncertainty in procurement planning and potential batch-to-batch variability. The compound is also classified as harmful if swallowed (H302) and very toxic to aquatic life with long-lasting effects (H410) [2], which are important handling considerations.

Inhibition Mechanism

Class-level inference

Phosphonate P–C bond resists enzymatic hydrolysis; zero substrate turnover vs phosphate ester measurable turnover

Supports competitive inhibition assay context

Panel-tested across alkaline phosphatases, PTP, and Ser/Thr phosphatases

Evidence Dimension	Long-Term Stability
Target Compound Data	3 years (powder, -20°C); 1 year (in DMSO, -80°C)
Comparator Or Baseline	Unspecified or shorter-term stability for many generic analogs
Quantified Difference	Quantified stability window enables predictable inventory management and experimental scheduling.
Conditions	As per manufacturer storage guidelines.

Why This Matters

For laboratories and procurement managers, the availability of well-defined stability data reduces the risk of using degraded material, minimizes waste, and allows for cost-effective bulk purchasing with confidence in long-term usability.

• [1] TargetMol. (4-Phenylphenoxy)phosphonic acid, CAS 46817-52-1. Storage & Solubility information. View Source
• [2] DC Chemicals. Safety Data Sheet for (4-Phenylphenoxy)phosphonic acid (DC77270). Revision Date Jan-1-2024. View Source

Application Scenarios for (4-Phenylphenoxy)phosphonic Acid

PTP Mechanism Probe

(4-Phenylphenoxy)phosphonic acid is specifically validated for tuberculosis research as a PTP inhibitor [1]. Its moderate KM of 86 μM makes it suitable for studying phosphatase activity where high-affinity inhibitors might completely abolish enzyme function, or where low-affinity controls are needed. Researchers investigating Mycobacterium tuberculosis PTPs (PtpA, PtpB) can utilize this compound to probe the role of these phosphatases in pathogenesis without the confounding effects of nanomolar-potency inhibitors.

PtpB Inhibitor Lead Discovery

Given the class-level evidence that phosphonates degrade at higher temperatures than phosphate esters [1], (4-Phenylphenoxy)phosphonic acid is a candidate for flame retardant formulations in engineering plastics processed above 250°C, such as polycarbonate, polyamide, and epoxy resins. Its phenoxy group may further enhance char formation compared to purely phenyl-based phosphorus FRs [2], offering a dual advantage in thermal robustness and fire performance.

Halogen-Free FR Development & Testing

Patents describe the use of 4-phenylphenol as a starting material in the synthesis of biphenyl-4-yl diphenyl phosphate compositions for use as flame retardants and plasticizers [1]. (4-Phenylphenoxy)phosphonic acid can serve as a related phosphonic acid intermediate or precursor in the development of novel organophosphorus flame retardants, particularly where a phosphonate linkage is desired over a phosphate ester for enhanced thermal stability [2].

High-Purity Analytical Reference Standard

For applications demanding strict control over impurity profiles—such as quantitative enzymatic assays, crystallography, or sensitive cell-based studies—procurement of the 99.70% purity grade (available from suppliers like MedChemExpress) is essential [1]. This grade minimizes the risk of off-target effects or assay interference from impurities that are more prevalent in lower-purity (e.g., 95%) batches, thereby enhancing data reproducibility and scientific rigor.

Application

Selection Property

Validation Focus

PTP mechanism studies

Non-hydrolyzable phosphonate scaffold

Competitive inhibition endpoint context

Tuberculosis target research

Micromolar-range PTP inhibition profile

PtpB affinity context review

Flame retardant comparison studies

Phenoxy-type condensed-phase mechanism

Char-formation endpoint review

Analytical reference standard

Vendor-certified purity specification

COA-verified characterization

• [1] TargetMol. (4-Phenylphenoxy)phosphonic acid, CAS 46817-52-1. Product Page. View Source
• [2] Otto, R., et al. The Gas- and Condensed-Phase Efficacy of Functionalized Phosphorus Flame Retardants for Cotton Fabric: Phenyl vs. Phenoxy Groups. Polymers, 2025, 17, 924. View Source
• [3] Howell, B.A., et al. Thermal Degradation of Organophosphorus Flame Retardants. Polymers, 2022, 14(22), 4929. View Source